Cas no 1353983-60-4 (2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol)

2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol is a chiral amino alcohol derivative featuring a cyclopropylamine and a fluorophenyl moiety. This compound is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of receptor-targeting agents. The presence of the cyclopropyl group enhances conformational rigidity, while the fluorine substituent on the phenyl ring can influence electronic properties and metabolic stability. The ethanolamine backbone provides a versatile handle for further functionalization. Its structural features make it a valuable intermediate for the synthesis of pharmaceuticals, especially in the exploration of central nervous system (CNS) or cardiovascular therapeutics.

2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol structure

1353983-60-4 structure

Product Name:2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol

CAS No:1353983-60-4

MF:C₁₃H₁₈FNO

MW:223.28652715683

CID:2167871

Update Time:2025-06-07

2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol
- 2-(Cyclopropyl(1-(4-fluorophenyl)ethyl)amino)ethanol
- AM94635
- 2-{Cyclopropyl-[1-(4-fluorophenyl)ethyl]amino}-ethanol
- Inchi： 1S/C13H18FNO/c1-10(11-2-4-12(14)5-3-11)15(8-9-16)13-6-7-13/h2-5,10,13,16H,6-9H2,1H3
- InChI Key： VLJHWQVPIWVCTR-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C)N(CCO)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 212
Topological Polar Surface Area: 23.5

2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	086449-500mg	2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol	1353983-60-4		500mg	￡488.00	2022-03-01

2-{Cyclopropyl-[1-(4-fluoro-phenyl)-ethyl]-amino}-ethanol Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

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